Cas no 63385-22-8 (Benzenecarbodithioic acid, 4-methyl-, ethyl ester)

• Product Name: Benzenecarbodithioic acid, 4-methyl-, ethyl ester
• CAS No: 63385-22-8
• MF: C₁₀H₁₂S₂
• MW: 196.332280158997
• CID: 426701
• PubChem ID: 12360364
• Update Time: 2025-04-19

Benzenecarbodithioic acid, 4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioic acid, 4-methyl-, ethyl ester
• ethyl 4-methylbenzenecarbodithioate
• Ethyl 4-methylbenzene-1-carbodithioate
• DTXSID80493996
• 63385-22-8
• 4-methyl-dithiobenzoic acid ethyl ester

• Inchi： 1S/C10H12S2/c1-3-12-10(11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： ZWOMAPAAXRQUTC-UHFFFAOYSA-N
• SMILES： S(CC)C(C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 196.03816
• Monoisotopic Mass: 196.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 0